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Compound of Interest

Compound Name:
N-cyclopentyl-2-

hydroxybenzamide

CAS No.: 401939-75-1

Cat. No.: B2847670

Get Quote

Executive Summary & Structural Divergence
The structural modification of Salicylamide (2-hydroxybenzamide) via N-alkylation with a

cyclopentyl group fundamentally alters the compound's biological target profile. This is not

merely a potency shift but a class switch.
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Feature Salicylamide
N-cyclopentyl-2-

hydroxybenzamide

Core Structure
Primary Amide (

)

Secondary Amide (

)

Primary Indication Analgesic / Antipyretic
Antiviral (HAdV Inhibitor) / Anti-

infective

Lipophilicity (LogP) ~1.28 (Moderate) ~2.85 (High)

CNS Penetration High (Rapid metabolism) Enhanced (Predicted)

Mechanism
CNS Depression / Weak COX

Inhibition

Viral Capsid Stabilization

(Endosomal Escape Blockade)

Key Potency Metric
ED

(Analgesia): ~125 mg/kg

IC

(Antiviral): Low Micromolar (

M) range*

*Note: High antiviral potency often requires C5-halogenation (e.g., 5-chloro-N-cyclopentyl-2-
hydroxybenzamide).

Physicochemical & Pharmacokinetic Profile[1]
The introduction of the cyclopentyl moiety creates a "lipophilic anchor," significantly altering

membrane permeability and solubility.

Lipophilicity and Permeability
Salicylamide: Exhibits moderate lipophilicity, allowing for rapid absorption but equally rapid

glucuronidation and excretion. Its primary amide group facilitates strong hydrogen bonding

with solvent water, limiting passive diffusion relative to highly lipophilic agents.

N-cyclopentyl Derivative: The cyclopentyl ring disrupts the solvent shell and increases the

partition coefficient (LogP). This modification is critical for intracellular targets (like viral

capsids within endosomes) where the drug must traverse multiple lipid bilayers.
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Stability and Metabolism
Salicylamide is notorious for the "first-pass effect," where it is rapidly conjugated. N-substitution

generally increases metabolic stability against amide hydrolysis but may introduce new sites for

cytochrome P450 oxidation (hydroxylation of the cyclopentyl ring).

Pharmacological Potency Comparison
Domain A: Analgesic Potency (Salicylamide Dominance)
In classic nociceptive assays (e.g., Acetic Acid Writhing, Hot Plate), Salicylamide demonstrates

superior efficacy compared to bulky N-substituted derivatives.

Mechanism: Salicylamide acts primarily via central nervous system (CNS) depression and

inhibition of prostaglandin synthesis in the brain, distinct from peripheral COX inhibition seen

in Aspirin.

The N-Alkyl Deficit: Bulky N-substituents (like cyclopentyl) often sterically hinder the amide

nitrogen, disrupting the specific hydrogen bond donor/acceptor network required for binding

to central pain receptors or COX active sites. Consequently, N-cyclopentyl-2-
hydroxybenzamide is significantly less potent as an analgesic.

Domain B: Antiviral Potency (N-cyclopentyl Dominance)
This is the primary utility of the N-cyclopentyl scaffold. Research identifies 5-chloro-N-
cyclopentyl-2-hydroxybenzamide (and its analogs) as potent inhibitors of Human Adenovirus

(HAdV).[1]

Mechanism: The compound stabilizes the viral capsid protein VI, preventing the virus from

lysing the endosome. This traps the virus inside the endosome, blocking infection.[2]

Data:

Salicylamide: Inactive against HAdV (IC

> 100

M).
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N-cyclopentyl Derivative: Active in the low micromolar range (IC

~ 2–10

M depending on specific ring substitutions).

Selectivity: The N-cyclopentyl group improves the Selectivity Index (SI) compared to other

salicylanilides (like Niclosamide), reducing cytotoxicity while maintaining antiviral pressure.

Mechanistic Visualization (Graphviz)
The following diagram illustrates the divergent signaling and mechanistic pathways of the two

compounds.
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Caption: Divergent mechanisms of action. Salicylamide targets central pain pathways, while the

N-cyclopentyl derivative targets viral capsid integrity within the endosome.

Experimental Protocols
To validate these potency claims, the following standardized protocols are recommended.

Protocol A: Assessment of Analgesic Potency (Writhing
Test)
Used to confirm the superior potency of Salicylamide.

Subjects: Male Swiss albino mice (20–25 g).
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Preparation: Dissolve test compounds (Salicylamide vs. N-cyclopentyl derivative) in 0.5%

carboxymethyl cellulose (CMC).

Administration: Administer compounds orally (p.o.) at graded doses (e.g., 50, 100, 200

mg/kg). Include a Vehicle Control and a Positive Control (Acetylsalicylic acid, 100 mg/kg).

Induction: 30 minutes post-administration, inject 0.6% acetic acid (10 mL/kg, i.p.).

Quantification: Count the number of abdominal constrictions (writhes) for 20 minutes.

Calculation:

Expectation: Salicylamide ED

125 mg/kg. N-cyclopentyl derivative > 200 mg/kg (Low potency).

Protocol B: Assessment of Antiviral Potency (HAdV
Plaque Reduction)
Used to confirm the superior potency of N-cyclopentyl-2-hydroxybenzamide.

Cell Line: A549 cells (human alveolar adenocarcinoma).

Virus: Human Adenovirus type 5 (HAdV-5).

Infection: Seed cells in 24-well plates. Infect with HAdV-5 at 100 PFU/well for 1 hour.

Treatment: Remove inoculum and overlay with agarose medium containing serial dilutions of

the test compound (0.1

M – 50

M).

Incubation: Incubate at 37°C, 5% CO

for 5–7 days until plaques are visible.

Staining: Fix with formaldehyde and stain with crystal violet.
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Calculation: Calculate IC

using non-linear regression analysis of plaque counts vs. log(concentration). Expectation: N-
cyclopentyl derivative IC

< 10

M. Salicylamide IC

> 100

M (Inactive).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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